Cas no 37399-47-6 (a-Neuraminic acid, N-acetyl-,7-acetate 2-(hydrogen 5'-cytidylate) (9CI))

• Product Name: a-Neuraminic acid, N-acetyl-,7-acetate 2-(hydrogen 5'-cytidylate) (9CI)
• CAS No: 37399-47-6
• MF: C₂₀H₂₉N₄Na₂O₁₆P
• MW: 658.41476893425
• CID: 296769
• PubChem ID: 92043427
• Update Time: 2025-04-19

a-Neuraminic acid, N-acetyl-,7-acetate 2-(hydrogen 5'-cytidylate) (9CI) Chemical and Physical Properties

Names and Identifiers

• a-Neuraminic acid, N-acetyl-,7-acetate 2-(hydrogen 5'-cytidylate) (9CI)
• CMP-NEUAC
• CMP-N-acetyl-7-O-acetyl-a-neuraminic acid
• D-glycero-a-D-galacto-2-Nonulopyranosonicacid, 5-(acetylamino)-3,5-dideoxy-, 7-acetate 2-(hydrogen 5'-cytidylate)
• CMP-N-acetyl-7-O-acetyl-alpha-neuraminic acid
• 5-(Acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-2-nonulopyranosonic acid 7-acetate 2-(hydrogen 5'-cytidylate)
• 37399-47-6
• CMP-N-acetylneuraminic acid sodium salt
• disodium;(2R,4S,5R,6R)-5-acetamido-2-[[(2S,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate

• Inchi： 1S/C20H31N4O16P.2Na/c1-7(26)22-12-8(27)4-20(18(32)33,39-16(12)13(29)9(28)5-25)40-41(35,36)37-6-10-14(30)15(31)17(38-10)24-3-2-11(21)23-19(24)34;;/h2-3,8-10,12-17,25,27-31H,4-6H2,1H3,(H,22,26)(H,32,33)(H,35,36)(H2,21,23,34);;/q;2*+1/p-2/t8-,9+,10-,12+,13+,14+,15+,16+,17+,20+;;/m0../s1
• InChI Key： RDSGQXNTVKSPNI-QEIJJSGTSA-L
• SMILES： P(=O)([O-])(OC[C@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)O[C@@]1(C(=O)[O-])C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 658.11100
• Monoisotopic Mass: 658.11115641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 326Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (120 g/l) (25 º C),
• PSA: 338.38000
• LogP: -5.19660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine nucleotide sugars